![molecular formula C19H21F3N6O B4542887 2-[6-cyclopropyl-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]-N-(1-ethyl-5-methyl-1H-pyrazol-3-yl)acetamide](/img/structure/B4542887.png)
2-[6-cyclopropyl-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]-N-(1-ethyl-5-methyl-1H-pyrazol-3-yl)acetamide
Description
Synthesis Analysis
The synthesis of complex pyrazolo[3,4-b]pyridin derivatives involves multiple steps, including the interaction of specific acetamide precursors with various reagents. For instance, Mahmoud Arafat et al. (2022) synthesized similar derivatives through interactions of N-(4-chlorophenyl)-2-(4-formylphenoxy)acetamide with reagents like hydrazine hydrate, ethyl acetoacetate, and aromatic aldehydes, indicating a versatile approach to synthesizing complex pyrazolopyridine derivatives [Mahmoud Arafat et al., 2022].
Molecular Structure Analysis
The molecular structure and stability of similar pyrazolo[3,4-b]pyridin derivatives have been studied through various techniques, including X-ray diffraction and density-functional-theory (DFT) calculations. Li-qun Shen et al. (2012) investigated the molecular structure of 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester and its 5-acetoxy analogs, providing insights into the structural stability and tautomeric forms of these compounds [Li-qun Shen et al., 2012].
Chemical Reactions and Properties
The reactivity and chemical properties of pyrazolo[3,4-b]pyridin derivatives have been extensively studied. For example, the work by Erkin et al. (2004) on the cyclocondensation of ethyl acetoacetate hydrazone with aromatic aldehydes to obtain pyrazolopyrimidine derivatives underlines the compound's potential for diverse chemical transformations and applications in synthetic chemistry [A. V. Erkin et al., 2004].
Physical Properties Analysis
Understanding the physical properties of such complex molecules is crucial for their application in various fields. Although specific data on the physical properties of "2-[6-cyclopropyl-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]-N-(1-ethyl-5-methyl-1H-pyrazol-3-yl)acetamide" is scarce, the study of related compounds provides valuable insights. The research by Qiang Yang et al. (2019) on the development of scalable processes for insecticidal candidates, including [3+2] cyclization strategies, highlights the importance of understanding the physical properties for practical applications [Qiang Yang et al., 2019].
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with other compounds, are essential for the practical application of these molecules. The work by V. R. Karpina et al. (2019) on the synthesis and biological assessment of triazolopyridine derivatives with oxadiazol cycles showcases the chemical versatility and potential therapeutic applications of these compounds [V. R. Karpina et al., 2019].
properties
IUPAC Name |
2-[6-cyclopropyl-3-methyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]-N-(1-ethyl-5-methylpyrazol-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N6O/c1-4-27-10(2)7-15(26-27)24-16(29)9-28-18-17(11(3)25-28)13(19(20,21)22)8-14(23-18)12-5-6-12/h7-8,12H,4-6,9H2,1-3H3,(H,24,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTOSERJOXNNKMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)NC(=O)CN2C3=C(C(=N2)C)C(=CC(=N3)C4CC4)C(F)(F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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